Cas no 2171896-25-4 ((4-chlorophenyl)(cyclopropyl)methanesulfonyl fluoride)

• Product Name: (4-chlorophenyl)(cyclopropyl)methanesulfonyl fluoride
• CAS No: 2171896-25-4
• MF: C₁₀H₁₀ClFO₂S
• MW: 248.701604366302
• CID: 5808209
• PubChem ID: 165502139
• Update Time: 2025-08-05

(4-chlorophenyl)(cyclopropyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)(cyclopropyl)methanesulfonyl fluoride
• 2171896-25-4
• EN300-1451369

• Inchi： 1S/C10H10ClFO2S/c11-9-5-3-8(4-6-9)10(7-1-2-7)15(12,13)14/h3-7,10H,1-2H2
• InChI Key： CQIISHKHGWFTIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1CC1)S(=O)(=O)F

Computed Properties

• Exact Mass: 248.0074066g/mol
• Monoisotopic Mass: 248.0074066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on (4-chlorophenyl)(cyclopropyl)methanesulfonyl fluoride

Introduction to (4-chlorophenyl)(cyclopropyl)methanesulfonyl fluoride (CAS No. 2171896-25-4)

(4-chlorophenyl)(cyclopropyl)methanesulfonyl fluoride is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2171896-25-4, has garnered attention due to its unique structural properties and versatile reactivity, making it a valuable tool in the development of novel therapeutic agents.

The molecular structure of (4-chlorophenyl)(cyclopropyl)methanesulfonyl fluoride consists of a methanesulfonyl fluoride moiety attached to a (4-chlorophenyl) group and a cyclopropyl group. This arrangement imparts distinct chemical characteristics that facilitate its use in various synthetic transformations. The presence of the fluorine atom in the sulfonyl fluoride group enhances the electrophilicity of the compound, making it an effective reagent for nucleophilic substitution reactions.

In recent years, (4-chlorophenyl)(cyclopropyl)methanesulfonyl fluoride has been increasingly utilized in the synthesis of complex pharmaceutical intermediates. Its ability to introduce sulfonyl fluorides into molecular frameworks is particularly useful in the development of protease inhibitors, kinase inhibitors, and other bioactive molecules. The compound's reactivity allows for the efficient functionalization of aromatic and heteroaromatic systems, which are prevalent in many drug candidates.

One of the most notable applications of (4-chlorophenyl)(cyclopropyl)methanesulfonyl fluoride is in the preparation of sulfonylurea derivatives, which are known for their role in diabetes management. The compound serves as a key intermediate in synthesizing these derivatives, enabling researchers to explore novel analogs with enhanced pharmacological properties. Recent studies have demonstrated its utility in generating sulfonylureas with improved binding affinity and metabolic stability.

The use of (4-chlorophenyl)(cyclopropyl)methanesulfonyl fluoride extends beyond pharmaceutical applications into the realm of materials science. Its ability to modify polymer backbones and surface properties has been explored in the development of advanced materials with tailored functionalities. For instance, researchers have utilized this compound to introduce fluorinated groups into polymers, enhancing their thermal stability and chemical resistance.

From a synthetic chemistry perspective, (4-chlorophenyl)(cyclopropyl)methanesulfonyl fluoride offers a unique platform for exploring new reaction pathways. The combination of chloro and fluoro substituents provides multiple sites for functionalization, allowing chemists to design intricate molecular architectures. This flexibility has been leveraged in the synthesis of complex natural products and artificial mimics, contributing to advancements in medicinal chemistry.

The compound's role in drug discovery is further highlighted by its participation in cross-coupling reactions, which are fundamental to modern organic synthesis. By serving as a source of sulfonyl fluorides, it enables the formation of carbon-carbon bonds under mild conditions, facilitating the construction of diverse molecular libraries. These libraries are essential for high-throughput screening programs aimed at identifying lead compounds for further development.

In conclusion, (4-chlorophenyl)(cyclopropyl)methanesulfonyl fluoride (CAS No. 2171896-25-4) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative therapeutics and advanced materials. As our understanding of its properties continues to evolve, so too will its contributions to scientific progress.